Cas no 1361693-61-9 (Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate)

• Product Name: Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate
• CAS No: 1361693-61-9
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919864
• Update Time: 2025-06-08

Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H8Cl3NO3/c1-20-13(19)10-3-2-7(12(18)17-10)6-4-8(14)11(16)9(15)5-6/h2-5H,1H3,(H,17,18)
• InChI Key： IYMMWRQDCVWUEG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C(=O)OC)NC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate

Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361693-61-9): A Comprehensive Overview

Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361693-61-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methyl ester group, a hydroxy functional group, and a trichlorophenyl substituent. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications.

The chemical structure of Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate is defined by its molecular formula C₁₄H₉Cl₃O₃. The presence of the trichlorophenyl group imparts significant stability and reactivity to the molecule, which can be leveraged in the design of novel pharmaceuticals. The hydroxy group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate have also been studied to understand its behavior in biological systems. In vivo studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. This is attributed to its lipophilic nature and the presence of the methyl ester group, which enhances its permeability across biological membranes.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate. Preliminary results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

In addition to its therapeutic applications, Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate has also found use in chemical synthesis as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals. Researchers are continually exploring new synthetic routes to improve the yield and purity of this compound.

The environmental impact of Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate is another important consideration. Studies have shown that it degrades rapidly in natural environments through biotic and abiotic processes. This rapid degradation minimizes its potential for environmental accumulation and toxicity.

In conclusion, Methyl 6-hydroxy-5-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361693-61-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities and make it an attractive candidate for further development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.